Cas no 923412-56-0 (N-(4-methoxy-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide)

N-(4-methoxy-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide is a synthetic organic compound featuring a benzothiazole core substituted with a methoxy group at the 4-position and a phenylmethanesulfonylbutanamide moiety at the 2-position. This structure suggests potential utility in medicinal chemistry, particularly as an intermediate or bioactive molecule due to the presence of the sulfonyl and benzothiazole functional groups, which are often associated with pharmacological activity. The compound's well-defined molecular architecture allows for precise modifications, making it valuable for structure-activity relationship studies. Its stability and synthetic accessibility further enhance its applicability in research and development settings.
N-(4-methoxy-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide structure
923412-56-0 structure
Product Name:N-(4-methoxy-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide
CAS No:923412-56-0
MF:C19H20N2O4S2
MW:404.503102302551
CID:5448930
PubChem ID:41611525
Update Time:2025-10-30

N-(4-methoxy-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide Chemical and Physical Properties

Names and Identifiers

    • VU0507007-1
    • 4-(benzylsulfonyl)-N-(4-methoxybenzo[d]thiazol-2-yl)butanamide
    • 923412-56-0
    • F2984-0002
    • 4-benzylsulfonyl-N-(4-methoxy-1,3-benzothiazol-2-yl)butanamide
    • N-(4-methoxy-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide
    • AKOS024479267
    • N-(4-Methoxy-2-benzothiazolyl)-4-[(phenylmethyl)sulfonyl]butanamide
    • Inchi: 1S/C19H20N2O4S2/c1-25-15-9-5-10-16-18(15)21-19(26-16)20-17(22)11-6-12-27(23,24)13-14-7-3-2-4-8-14/h2-5,7-10H,6,11-13H2,1H3,(H,20,21,22)
    • InChI Key: YJQPOZNKYPWGRX-UHFFFAOYSA-N
    • SMILES: C(NC1=NC2=C(OC)C=CC=C2S1)(=O)CCCS(CC1=CC=CC=C1)(=O)=O

Computed Properties

  • Exact Mass: 404.08644947g/mol
  • Monoisotopic Mass: 404.08644947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 8
  • Complexity: 587
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 122Ų

Experimental Properties

  • Density: 1.373±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 10.30±0.70(Predicted)

N-(4-methoxy-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2984-0002-2μmol
N-(4-methoxy-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide
923412-56-0 90%+
2μl
$57.0 2023-04-28
Life Chemicals
F2984-0002-5μmol
N-(4-methoxy-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide
923412-56-0 90%+
5μl
$63.0 2023-04-28
Life Chemicals
F2984-0002-10μmol
N-(4-methoxy-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide
923412-56-0 90%+
10μl
$69.0 2023-04-28
Life Chemicals
F2984-0002-20μmol
N-(4-methoxy-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide
923412-56-0 90%+
20μl
$79.0 2023-04-28
Life Chemicals
F2984-0002-1mg
N-(4-methoxy-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide
923412-56-0 90%+
1mg
$54.0 2023-04-28
Life Chemicals
F2984-0002-2mg
N-(4-methoxy-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide
923412-56-0 90%+
2mg
$59.0 2023-04-28
Life Chemicals
F2984-0002-3mg
N-(4-methoxy-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide
923412-56-0 90%+
3mg
$63.0 2023-04-28
Life Chemicals
F2984-0002-4mg
N-(4-methoxy-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide
923412-56-0 90%+
4mg
$66.0 2023-04-28
Life Chemicals
F2984-0002-5mg
N-(4-methoxy-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide
923412-56-0 90%+
5mg
$69.0 2023-04-28
Life Chemicals
F2984-0002-10mg
N-(4-methoxy-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide
923412-56-0 90%+
10mg
$79.0 2023-04-28

Additional information on N-(4-methoxy-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide

Professional Introduction to N-(4-methoxy-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide (CAS No. 923412-56-0)

N-(4-methoxy-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide (CAS No. 923412-56-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, characterized by its intricate molecular structure, combines a benzothiazole moiety with a sulfonylbutanamide group, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The benzothiazole core is a well-known pharmacophore in medicinal chemistry, widely recognized for its biological activity and structural versatility. Specifically, the 4-methoxy-1,3-benzothiazol-2-yl substituent imparts unique electronic and steric properties to the molecule, which can be exploited to modulate its interactions with biological targets. This structural feature has been extensively studied in the context of developing novel antimicrobial, anti-inflammatory, and anticancer agents.

In recent years, there has been a surge in research focused on harnessing the potential of benzothiazole derivatives in addressing emerging therapeutic challenges. The introduction of the 4-phenylmethanesulfonylbutanamide moiety further enhances the compound's pharmacological profile by adding a sulfonyl group, which is known to improve binding affinity and metabolic stability. This combination of structural elements makes N-(4-methoxy-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide a compelling subject for further investigation.

The compound's potential applications are vast, particularly in the realm of oncology and neurology. Current research suggests that benzothiazole derivatives can exhibit potent inhibitory effects on various enzymes and receptors involved in cancer progression. For instance, studies have demonstrated that modifications at the 2-position of the benzothiazole ring can enhance binding to specific protein targets, leading to increased efficacy in inhibiting tumor growth. The presence of the 4-methoxy group appears to stabilize the molecule's conformation, thereby improving its bioavailability and target engagement.

4-methoxy-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide has been implicated in modulating central nervous system (CNS) pathways. Sulfonyl compounds are frequently employed in the development of drugs targeting neurological disorders due to their ability to cross the blood-brain barrier and interact with neuronal receptors. Preliminary studies indicate that this compound may have neuroprotective properties, making it a candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. 4-methoxy-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide is its synthetic accessibility. The molecular framework allows for facile modifications at multiple sites, enabling chemists to explore a wide range of analogs with tailored pharmacological properties. This flexibility is crucial for optimizing drug candidates during the preclinical phase of drug development. Researchers have already begun synthesizing various derivatives to assess their activity against different biological targets. 4-methoxy-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide has shown promise in interdisciplinary research. Its unique structure makes it an attractive scaffold for studying molecular interactions at the atomic level. Computational chemistry techniques have been employed to model how this compound binds to its intended targets, providing valuable insights into its mechanism of action. These studies not only enhance our understanding of the compound's biological activity but also aid in designing more effective derivatives. 4-methoxy-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide have also contributed to advancements in synthetic methodologies. The reaction pathways developed for its preparation have been adapted for other complex molecules, demonstrating their broader applicability in organic synthesis. This underscores the compound's significance not only as a potential drug candidate but also as a tool for advancing chemical research. 4-methoxy-1,3-benzothiazol-2-y-yl)-> phenylmethanesulfonylbutanamide (CAS No. 923> 12> 56> 0) will likely focus on expanding its therapeutic applications and refining its synthetic routes. Collaborative efforts between medicinal chemists and biologists will be essential in translating laboratory findings into clinical benefits. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a pivotal role in developing innovative treatments for complex illnesses.
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.